Cas no 1447616-12-7 ((S)-Piperidine-2-carbonitrile hydrochloride)

• Product Name: (S)-Piperidine-2-carbonitrile hydrochloride
• CAS No: 1447616-12-7
• MF: C₆H₁₁ClN₂
• MW: 146.617940187454
• CID: 4823003
• Update Time: 2025-08-05

(S)-Piperidine-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Piperidine-2-carbonitrile hydrochloride
• (S)-PIPERIDINE-2-CARBONITRILE HCL

• Inchi： 1S/C6H10N2.ClH/c7-5-6-3-1-2-4-8-6;/h6,8H,1-4H2;1H/t6-;/m0./s1
• InChI Key： DSAFWCGACOBUOJ-RGMNGODLSA-N
• SMILES： Cl.N1CCCC[C@H]1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• Topological Polar Surface Area: 35.8

Additional information on (S)-Piperidine-2-carbonitrile hydrochloride

Introduction to (S)-Piperidine-2-carbonitrile hydrochloride (CAS No. 1447616-12-7)

(S)-Piperidine-2-carbonitrile hydrochloride, with the chemical compound identifier CAS No. 1447616-12-7, is a significant intermediate in the field of pharmaceutical chemistry. This compound, characterized by its piperidine core and a nitrile functional group, has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry. The stereochemical configuration of the (S)-enantiomer makes it particularly valuable in the synthesis of chiral drugs, where enantioselectivity is crucial for efficacy and safety.

The< strong>piperidine moiety is a common structural motif in many biologically active molecules, contributing to their binding affinity and pharmacological properties. In particular, derivatives of piperidine have been extensively studied for their potential as pharmacophores in the treatment of various diseases, including central nervous system disorders, infectious diseases, and cancer. The nitrile group in (S)-Piperidine-2-carbonitrile hydrochloride introduces additional reactivity, enabling further functionalization through nucleophilic addition or reduction reactions, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of enantiopure compounds in drug development. The (S)-configuration of this compound ensures that it exhibits specific stereoselective interactions with biological targets, which can significantly influence its therapeutic profile. For instance, studies have demonstrated that enantiopure drugs often exhibit improved pharmacokinetic properties and reduced side effects compared to their racemic counterparts. This underscores the necessity of precise stereochemical control in the synthesis of active pharmaceutical ingredients (APIs).

In the context of modern drug discovery, (S)-Piperidine-2-carbonitrile hydrochloride has been employed as a key building block in the synthesis of novel therapeutic agents. Its structural features make it an ideal precursor for constructing more complex molecules with tailored biological activities. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes such as kinases and proteases, which are implicated in various pathological processes. Additionally, its incorporation into peptidomimetics has shown promise in modulating protein-protein interactions, offering new avenues for therapeutic intervention.

The< strong>synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a valuable scaffold for exploring new synthetic methodologies and developing efficient synthetic routes to other nitrogen-containing heterocycles. The presence of both the piperidine and nitrile functionalities provides multiple points for chemical modification, allowing chemists to design molecules with diverse chemical properties. This flexibility has been exploited in the development of catalysts and ligands for asymmetric synthesis, further enhancing the toolbox available to medicinal chemists.

From a computational chemistry perspective, (S)-Piperidine-2-carbonitrile hydrochloride has been the subject of numerous simulations aimed at understanding its molecular interactions and reactivity. Advanced computational techniques, such as density functional theory (DFT) and molecular dynamics (MD) simulations, have provided insights into its electronic structure and potential binding modes with biological targets. These studies not only aid in rationalizing experimental observations but also guide the design of more effective derivatives with enhanced binding affinities and selectivity.

The< strong>pharmacological profile of (S)-Piperidine-2-carbonitrile hydrochloride has been investigated through both in vitro and in vivo studies. Preclinical trials have demonstrated its potential as an antiviral agent by interfering with viral replication mechanisms. Furthermore, its ability to modulate neurotransmitter receptors has made it a candidate for treating neurological disorders such as depression and anxiety. These findings highlight its broad therapeutic applicability and underscore the need for further clinical investigation to fully elucidate its potential benefits.

The< strong>manufacturing process of (S)-Piperidine-2-carbonitrile hydrochloride adheres to stringent quality control measures to ensure high purity and consistency. Modern synthetic routes often involve enantioselective methods such as chiral resolution or asymmetric hydrogenation to obtain the desired (S)-enantiomer with high enantiomeric excess (ee). These processes are optimized for scalability and cost-effectiveness while maintaining compliance with regulatory standards set by agencies such as the FDA and EMA.

In conclusion, (S)-Piperidine-2-carbonitrile hydrochloride represents a cornerstone compound in contemporary pharmaceutical research. Its unique structural features combined with its synthetic versatility make it an indispensable tool for drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases through innovative therapeutic strategies.